Cas no 2098017-41-3 (1-((1-Propionylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-((1-Propionylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2098017-41-3
• MF: C₁₁H₁₆N₄O₂
• MW: 236.270341873169
• CID: 5046684
• Update Time: 2025-06-11

1-((1-Propionylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-((1-propionylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde
• 1-[(1-propanoylpyrrolidin-3-yl)methyl]triazole-4-carbaldehyde
• 1-((1-Propionylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C11H16N4O2/c1-2-11(17)14-4-3-9(5-14)6-15-7-10(8-16)12-13-15/h7-9H,2-6H2,1H3
• InChI Key： LEAFTDKAEBSLAR-UHFFFAOYSA-N
• SMILES： O=C(CC)N1CCC(CN2C=C(C=O)N=N2)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: -0.2
• Topological Polar Surface Area: 68.1

Additional information on 1-((1-Propionylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 1-((1-Propionylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2098017-41-3)

1-((1-Propionylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2098017-41-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazole derivatives, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anticancer properties. The compound's structure includes a pyrrolidine ring and a propionyl group, which contribute to its chemical stability and biological activity.

The synthesis of 1-((1-Propionylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde typically involves a multi-step process, starting with the formation of the pyrrolidine ring and the subsequent introduction of the propionyl group. The key step in the synthesis is the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a well-established method in click chemistry. This reaction provides high yields and excellent regioselectivity, making it an efficient route for the synthesis of this compound.

Recent studies have explored the potential applications of 1-((1-Propionylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde in various biological systems. One notable area of research is its antifungal activity. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant antifungal activity against several clinically relevant fungal strains, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of key metabolic pathways.

In addition to its antifungal properties, 1-((1-Propionylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde has also shown promise as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound selectively inhibited the growth of human breast cancer cells (MCF-7) and prostate cancer cells (PC-3) in vitro. The mechanism of anticancer activity is thought to involve induction of apoptosis and inhibition of cell cycle progression. These findings suggest that this compound could be a valuable lead for the development of new anticancer drugs.

The pharmacokinetic properties of 1-((1-Propionylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde have also been investigated. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. The compound's stability in physiological conditions and its ability to cross biological membranes are additional advantages that enhance its potential for clinical applications.

To further understand the biological activities and mechanisms of action of 1-((1-Propionylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde, ongoing research is focusing on structure–activity relationship (SAR) studies. These studies aim to identify specific structural modifications that can enhance the compound's potency and selectivity while reducing potential side effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict binding modes and interactions with target proteins.

In conclusion, 1-((1-Propionylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2098017-41-3) is a promising compound with diverse biological activities. Its antifungal and anticancer properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts are focused on optimizing its structure and understanding its mechanisms of action to fully realize its potential in medicinal chemistry.